Cas no 86375-12-4 (Hexanediamide, N,N,N',N'-tetracyclohexyl-)

Hexanediamide, N,N,N',N'-tetracyclohexyl- structure
86375-12-4 structure
Product Name:Hexanediamide, N,N,N',N'-tetracyclohexyl-
CAS No:86375-12-4
MF:C30H52N2O2
MW:472.746088981628
CID:661834
PubChem ID:4135037
Update Time:2025-04-19

Hexanediamide, N,N,N',N'-tetracyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanediamide, N,N,N',N'-tetracyclohexyl-
    • N,N,N',N'-tetracyclohexylhexanediamide
    • SCHEMBL8363501
    • DTXSID70399731
    • AKOS003886796
    • 86375-12-4
    • Inchi: 1S/C30H52N2O2/c33-29(31(25-15-5-1-6-16-25)26-17-7-2-8-18-26)23-13-14-24-30(34)32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h25-28H,1-24H2
    • InChI Key: CYCSVFOLOZNGBY-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC(N(C1CCCCC1)C1CCCCC1)=O)N(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 472.40287891g/mol
  • Monoisotopic Mass: 472.40287891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 40.6Ų
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